N-(2,4-difluorophenyl)oxane-4-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)oxane-4-carboxamide
• InChI: InChI=1S/C12H13F2NO2/c13-9-1-2-11(10(14)7-9)15-12(16)8-3-5-17-6-4-8/h1-2,7-8H,3-6H2,(H,15,16)
• InChI Key: XDQTZXVTKUFACY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H13F2NO2
• Molecular Weight: 241.23 g/mol

Description

N-(2,4-difluorophenyl)oxane-4-carboxamide, also known as DFO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DFO is a small molecule inhibitor of the hypoxia-inducible factor (HIF) pathway, which plays a crucial role in the adaptation of cells to low oxygen levels.

Mechanism of Action

N-(2,4-difluorophenyl)oxane-4-carboxamide acts as a competitive inhibitor of the HIF pathway by binding to the HIF-1α subunit and preventing its interaction with the HIF-1β subunit. This leads to the inhibition of HIF-mediated transcriptional activation of genes involved in angiogenesis, glucose metabolism, and cell survival.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)oxane-4-carboxamide has been shown to reduce tumor growth and angiogenesis in preclinical models of cancer. It has also been shown to enhance the efficacy of radiation therapy and chemotherapy. N-(2,4-difluorophenyl)oxane-4-carboxamide has been found to have low toxicity and is well tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,4-difluorophenyl)oxane-4-carboxamide is its specificity for the HIF pathway, which makes it a valuable tool for studying the role of HIF in cancer and other diseases. N-(2,4-difluorophenyl)oxane-4-carboxamide has also been found to have low toxicity and is well tolerated in animal models. However, one of the limitations of N-(2,4-difluorophenyl)oxane-4-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(2,4-difluorophenyl)oxane-4-carboxamide. One area of interest is the development of more potent and selective inhibitors of the HIF pathway. Another area of interest is the investigation of the potential applications of N-(2,4-difluorophenyl)oxane-4-carboxamide in other diseases, such as ischemic heart disease and stroke. Additionally, the development of new delivery methods for N-(2,4-difluorophenyl)oxane-4-carboxamide could improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)oxane-4-carboxamide involves a multistep process that starts with the reaction of 2,4-difluoroaniline with ethyl oxalyl chloride to form the corresponding oxalyl amide. This intermediate is then reacted with 2,2-dimethyl-1,3-dioxane-4,6-dione to yield N-(2,4-difluorophenyl)oxane-4-carboxamide. The overall yield of this synthesis method is approximately 25%.

Scientific Research Applications

N-(2,4-difluorophenyl)oxane-4-carboxamide has been extensively studied for its potential applications in the field of cancer research. HIF is overexpressed in many solid tumors, and its inhibition by N-(2,4-difluorophenyl)oxane-4-carboxamide has been shown to reduce tumor growth and angiogenesis in preclinical models. N-(2,4-difluorophenyl)oxane-4-carboxamide has also been investigated for its potential to enhance the efficacy of radiation therapy and chemotherapy.